Cas no 1782638-46-3 (1-methyl-1H-pyrazolo3,4-cpyridine-7-carboxylic acid)

• Product Name: 1-methyl-1H-pyrazolo3,4-cpyridine-7-carboxylic acid
• CAS No: 1782638-46-3
• CID: 4613823
• PubChem ID: 82410627
• Update Time: 2025-06-13

1-methyl-1H-pyrazolo3,4-cpyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylic acid
• 1-methyl-1H-pyrazolo3,4-cpyridine-7-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-methyl-1H-pyrazolo3,4-cpyridine-7-carboxylic acid

Recent Advances in the Study of 1-Methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylic Acid (CAS: 1782638-46-3)

1-Methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylic acid (CAS: 1782638-46-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a scaffold for designing novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The compound's unique pyrazolopyridine core structure makes it a promising candidate for the development of kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. Recent synthetic methodologies have improved the efficiency and yield of producing 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylic acid, enabling further exploration of its pharmacological properties. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate specific biological pathways. For instance, it has shown inhibitory activity against certain protein kinases involved in cell proliferation and inflammation. These findings suggest its potential as a lead compound for the development of new kinase-targeted therapies. Additionally, its carboxylic acid functional group allows for further derivatization, enhancing its versatility in drug design.

Recent collaborations between academic and industrial researchers have accelerated the exploration of 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylic acid's applications. Patent filings and preclinical studies indicate growing interest in its use for treating conditions such as rheumatoid arthritis and certain cancers. However, challenges remain, including optimizing its pharmacokinetic properties and minimizing off-target effects.

In conclusion, 1-methyl-1H-pyrazolo[3,4-c]pyridine-7-carboxylic acid represents a valuable scaffold in medicinal chemistry, with ongoing research uncovering its full potential. Future studies should focus on refining its synthetic routes, expanding its biological evaluations, and exploring its therapeutic applications in greater depth. This compound holds promise for contributing to the next generation of targeted therapies in the chemical biology and pharmaceutical industries.